Cas no 63347-89-7 (Methanone, (oxydi-4,1-phenylene)bis[(4-phenoxyphenyl)-)

Methanone, (oxydi-4,1-phenylene)bis[(4-phenoxyphenyl)- structure
63347-89-7 structure
Product Name:Methanone, (oxydi-4,1-phenylene)bis[(4-phenoxyphenyl)-
CAS No:63347-89-7
MF:C38H26O5
MW:562.610050678253
CID:390188
PubChem ID:12388106
Update Time:2025-04-19

Methanone, (oxydi-4,1-phenylene)bis[(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • [4-[4-(4-phenoxybenzoyl)phenoxy]phenyl]-(4-phenoxyphenyl)methanone
    • 63347-89-7
    • [Oxydi(4,1-phenylene)]bis[(4-phenoxyphenyl)methanone]
    • SCHEMBL2866068
    • DTXSID20495878
    • Methanone, (oxydi-4,1-phenylene)bis[(4-phenoxyphenyl)-
    • Inchi: 1S/C38H26O5/c39-37(27-11-19-33(20-12-27)41-31-7-3-1-4-8-31)29-15-23-35(24-16-29)43-36-25-17-30(18-26-36)38(40)28-13-21-34(22-14-28)42-32-9-5-2-6-10-32/h1-26H
    • InChI Key: IWCKQKYUVSDWAZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC=CC=1)=O)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 562.17802393g/mol
  • Monoisotopic Mass: 562.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 774
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 61.8Ų
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